Cas no 16866-66-3 (Benzoic acid,2-hydroxy-, 3-pyridinylmethyl ester)

• Product name: Benzoic acid,2-hydroxy-, 3-pyridinylmethyl ester
• CAS No: 16866-66-3
• MF: C₁₃H₁₁NO₃
• MW: 229.23134
• CID: 196286
• PubChem ID: 40918

Benzoic acid,2-hydroxy-, 3-pyridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-, 3-pyridinylmethyl ester
• pyridin-3-ylmethyl 2-hydroxybenzoate
• 16866-66-3
• DTXSID90168587
• nicotinyl salicylate
• 3-Pyridylmethylsalicylate

• Inchi： InChI=1S/C13H11NO3/c15-12-6-2-1-5-11(12)13(16)17-9-10-4-3-7-14-8-10/h1-8,15H,9H2
• InChI Key： IWBWXPBNVXPLRS-UHFFFAOYSA-N
• SMILES： OC1=CC=CC=C1C(OCC1=CC=CN=C1)=O

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 2.4

Experimental Properties

• Density: 1.275
• Boiling Point: 376.2°Cat760mmHg
• Flash Point: 181.3°C
• Refractive Index: 1.612
• PSA: 59.42